Cas no 1073435-85-4 (tert-butyl N-(3,5-dibromopyrazin-2-yl)carbamate)

• Product Name: tert-butyl N-(3,5-dibromopyrazin-2-yl)carbamate
• CAS No: 1073435-85-4
• MF: C₉H₁₁Br₂N₃O₂
• MW: 353.010540246964
• MDL: MFCD18910067
• CID: 2137574
• PubChem ID: 59309651
• Update Time: 2025-05-20

tert-butyl N-(3,5-dibromopyrazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (3,5-dibromo-pyrazin-2-yl)-carbamic acid tert-butyl ester
• 186986
• tert-butyl (3,5-dibromopyrazin-2-yl)carbamate
• Carbamic acid, N-(3,5-dibromo-2-pyrazinyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(3,5-dibromopyrazin-2-yl)carbamate

• MDL： MFCD18910067
• Inchi： 1S/C9H11Br2N3O2/c1-9(2,3)16-8(15)14-7-6(11)13-5(10)4-12-7/h4H,1-3H3,(H,12,14,15)
• InChI Key： WBXYIFRQFCLVSC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC=C(Br)N=C1Br

Additional information on tert-butyl N-(3,5-dibromopyrazin-2-yl)carbamate

Introduction to tert-butyl N-(3,5-dibromopyrazin-2-yl)carbamate (CAS No. 1073435-85-4)

tert-butyl N-(3,5-dibromopyrazin-2-yl)carbamate (CAS No. 1073435-85-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a carbamate functional group, and a 3,5-dibromopyrazine moiety. These structural elements contribute to its potential utility in various biological and chemical applications.

The tert-butyl N-(3,5-dibromopyrazin-2-yl)carbamate molecule is of particular interest due to its ability to modulate biological pathways and interact with specific protein targets. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against certain types of cancer cells, making it a promising candidate for further investigation in oncology.

In addition to its potential anticancer properties, tert-butyl N-(3,5-dibromopyrazin-2-yl)carbamate has also been explored for its antimicrobial activity. Studies have shown that it can effectively inhibit the growth of various bacterial strains, including those resistant to conventional antibiotics. This finding is particularly significant given the growing global concern over antibiotic resistance and the urgent need for new antimicrobial agents.

The synthesis of tert-butyl N-(3,5-dibromopyrazin-2-yl)carbamate involves several well-established chemical reactions, including the formation of the carbamate linkage and the introduction of the bromine substituents on the pyrazine ring. The tert-butyl group provides steric protection and enhances the stability of the molecule, making it suitable for both in vitro and in vivo studies. The detailed synthetic route has been documented in numerous scientific publications, providing a solid foundation for researchers interested in synthesizing this compound.

The physicochemical properties of tert-butyl N-(3,5-dibromopyrazin-2-yl)carbamate have been extensively studied. It is a white crystalline solid with a molecular weight of 369.06 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental setups. Its melting point has been reported to be around 180°C, and it exhibits good thermal stability under standard laboratory conditions.

In terms of biological activity, tert-butyl N-(3,5-dibromopyrazin-2-yl)carbamate has shown promising results in preclinical studies. It has been evaluated for its cytotoxic effects on cancer cell lines using assays such as MTT and colony formation. The compound has demonstrated selective toxicity towards cancer cells while exhibiting minimal cytotoxicity towards normal cells. This selective action is crucial for minimizing side effects in potential therapeutic applications.

The mechanism of action of tert-butyl N-(3,5-dibromopyrazin-2-yl)carbamate is an area of ongoing research. Preliminary studies suggest that it may act by interfering with key signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of certain kinases and transcription factors that are known to be dysregulated in cancer cells. Further investigations are needed to fully elucidate its molecular targets and mechanisms of action.

Beyond its therapeutic potential, tert-butyl N-(3,5-dibromopyrazin-2-yl)carbamate also holds promise as a tool compound for chemical biology research. Its ability to selectively modulate specific biological processes makes it valuable for probing cellular functions and identifying new drug targets. Researchers can use this compound to gain insights into complex biological systems and develop more effective therapeutic strategies.

In conclusion, tert-butyl N-(3,5-dibromopyrazin-2-yl)carbamate (CAS No. 1073435-85-4) is a multifaceted compound with significant potential in both basic research and drug development. Its unique structural features and diverse biological activities make it an exciting subject for further investigation. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the fields of medicinal chemistry and pharmaceutical sciences.